BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Chemical
Properties of Bismuth Nitrate Pentahydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bismuth nitrate

Cat. No.: B081892

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bismuth nitrate pentahydrate, Bi(NOs)3-5H20, is an inorganic salt of significant interest in
various scientific and industrial fields, particularly in pharmaceutical development.[1] Its utility
as a precursor for other bismuth compounds, its catalytic activity in organic synthesis, and its
therapeutic applications in gastroenterology underscore the importance of a thorough
understanding of its chemical properties. This technical guide provides a comprehensive
overview of the core chemical characteristics of bismuth nitrate pentahydrate, including its
physical and chemical properties, solubility, reactivity, and thermal decomposition, supported by
experimental protocols and visual representations of its mechanisms of action.

Core Chemical and Physical Properties

Bismuth nitrate pentahydrate is a colorless, crystalline solid that is highly hygroscopic.[2] It
possesses a slight nitric acid odor and is known to be deliquescent, readily absorbing moisture
from the air.[1][3]

Table 1: Physical and Chemical Properties of Bismuth Nitrate Pentahydrate
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Property Value References
Chemical Formula Bi(NO3)3-5H20 [2]
Molecular Weight 485.07 g/mol [2]
Appearance Colorless, triclinic crystals [2][3]

Odor Slight nitric acid odor [11[3]
Density 2.83 g/cm3 [2]

Melting Point 30 °C (decomposes) [2]

Boiling Point 75-80 °C (decomposes) [3]

Crystal Structure Triclinic [2]

Solubility Profile

Bismuth nitrate pentahydrate exhibits complex solubility behavior. It is readily soluble in dilute

acids, such as nitric acid and acetic acid, as well as in glycerol and acetone.[2][4] However, it is

practically insoluble in ethanol and ethyl acetate.[2] In water, bismuth nitrate pentahydrate

undergoes rapid hydrolysis to form insoluble bismuth oxynitrates, also known as bismuth

subnitrate.[2][5] To prevent hydrolysis and achieve dissolution in aqueous media, the presence

of an acid, typically nitric acid, is necessary to maintain a low pH.[5]

Table 2: Solubility of Bismuth Nitrate Pentahydrate in Acidified Water

Concentration of

Solvent System ) Temperature Reference
Bi(NOs)s
o ) "Ordinary
0.922 N Nitric Acid 86.86 g/ 100 cm3 [6]
Temperature"
o ) "Ordinary
2.3 N Nitric Acid 80.37 g/ 100 cm3 [6]
Temperature"

Reactivity and Thermal Decomposition
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Bismuth nitrate pentahydrate is a strong oxidizing agent and is incompatible with combustible
materials, reducing agents, and finely powdered metals.[3] Its primary reactivity in aqueous
solutions is hydrolysis, which is highly dependent on the pH of the medium.

Hydrolysis

In neutral or near-neutral aqueous solutions, bismuth nitrate pentahydrate hydrolyzes to form
various basic bismuth nitrates. The exact composition of the product depends on the specific
reaction conditions. A common product of this hydrolysis is bismuth subnitrate.[7]

Thermal Decomposition

Upon heating, bismuth nitrate pentahydrate decomposes. The decomposition process
involves the loss of water of hydration followed by the decomposition of the nitrate salt to form
bismuth(lIl) oxide (Bi=Os) and nitrogen oxides.

Table 3: Thermal Decomposition Data

Temperature Range (°C) Event Products
Melting and loss of water of ) )
30-80 j Anhydrous Bismuth Nitrate
hydration
N Bismuth(lll) Oxide (Bi20O3),
>80 Decomposition

Nitrogen Oxides (NOXx)

Note: The exact temperatures and intermediate products can vary depending on the heating
rate and atmospheric conditions.

Applications in Drug Development

Bismuth compounds, including derivatives of bismuth nitrate, have long been used in
medicine for their therapeutic properties, particularly in the treatment of gastrointestinal
disorders.[1] Bismuth subnitrate, formed from the hydrolysis of bismuth nitrate pentahydrate,
is a key component in some over-the-counter stomach relief products.

Mechanism of Action against Helicobacter pylori
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Bismuth compounds are effective in the eradication of Helicobacter pylori, a bacterium strongly
associated with peptic ulcers and gastritis. The antimicrobial action of bismuth is multifaceted

and involves several mechanisms:
o Enzyme Inhibition: Bismuth ions inhibit the activity of crucial bacterial enzymes.[8][9]

 Disruption of Cell Wall Synthesis: Bismuth interferes with the synthesis of the bacterial cell
wall.[8]

« Inhibition of Protein Synthesis: Protein synthesis within the bacterium is also inhibited.[8]

e ATP Synthesis Inhibition: Bismuth disrupts the production of ATP, the cell's primary energy
currency.[10]

e Prevention of Adhesion: It prevents the adhesion of H. pylori to the gastric mucosa.[10]

These multiple points of attack are believed to contribute to the low incidence of bacterial
resistance to bismuth-based therapies.[8]
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Caption: Antimicrobial mechanisms of bismuth against H. pylori.

Mucosal Protection

In the acidic environment of the stomach, bismuth subnitrate forms a protective layer over the
gastric mucosa.[11][12] This barrier shields ulcer craters and inflamed tissues from gastric acid

and pepsin, thereby promoting healing.[11]
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Caption: Mechanism of mucosal protection by bismuth subnitrate.

Experimental Protocols
Synthesis of Bismuth Nitrate Pentahydrate

This protocol describes the synthesis of bismuth nitrate pentahydrate from metallic bismuth.
Materials:

¢ Bismuth metal (granules or powder)

¢ Concentrated nitric acid (68-70%)

¢ Distilled water

o Beaker

¢ Glass stirring rod

* Heating plate

« Filtration apparatus (e.g., Buchner funnel and flask)
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Procedure:

e In a well-ventilated fume hood, carefully add a stoichiometric amount of bismuth metal to a
beaker containing concentrated nitric acid. The reaction is exothermic and will produce
nitrogen oxide gases, which are toxic.

o Gently heat the mixture while stirring to ensure the complete dissolution of the bismuth
metal.[13]

e Once the bismuth has completely dissolved, allow the solution to cool slowly to room
temperature.

o Crystals of bismuth nitrate pentahydrate will precipitate out of the solution.

o Collect the crystals by vacuum filtration and wash them with a small amount of ice-cold
distilled water.

e Dry the crystals in a desiccator over a suitable drying agent.

React Bismuth Metal Cool Solution Filter and Wash Dry Crystals End Product:
with Concentrated Nitric Acid to Crystallize Crystals ry Gy Bi(NOs)s-5H20

Click to download full resolution via product page

Caption: Workflow for the synthesis of bismuth nitrate pentahydrate.

Quantitative Analysis by Complexometric Titration

This protocol outlines the determination of bismuth content in a sample of bismuth nitrate
pentahydrate using EDTA titration.[14][15][16]

Materials:
o Bismuth nitrate pentahydrate sample

o Standardized 0.01 M EDTA solution
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 Nitric acid (concentrated)

« Distilled water

o Xylenol orange indicator

» Buffer solution (pH ~1.5-1.6)

» Burette, beaker, and other standard laboratory glassware
Procedure:

o Accurately weigh a sample of bismuth nitrate pentahydrate and dissolve it in a small
amount of concentrated nitric acid.

o Dilute the solution with distilled water to a suitable volume in a volumetric flask.

o Pipette an aliquot of the sample solution into a beaker and adjust the pH to approximately
1.5-1.6 using a suitable buffer.

e Add a few drops of xylenol orange indicator. The solution should turn a reddish-purple color.

« Titrate the solution with the standardized 0.01 M EDTA solution until the color changes to a
clear yellow, which indicates the endpoint.[14]

» Record the volume of EDTA used and calculate the concentration of bismuth in the original
sample.

Thermal Analysis by TGA/DSC

This protocol provides a general procedure for the thermal analysis of bismuth nitrate
pentahydrate using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry
(DSC).[17]

Materials:
o Bismuth nitrate pentahydrate sample

e TGA/DSC instrument
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o Sample pans (e.g., alumina or platinum)

¢ Inert gas supply (e.g., nitrogen)

Procedure:

o Calibrate the TGA/DSC instrument according to the manufacturer's instructions.

e Accurately weigh a small amount of the bismuth nitrate pentahydrate sample (typically 5-10
mg) into a sample pan.

e Place the sample pan in the instrument's furnace.

o Set the experimental parameters, including the temperature range (e.g., room temperature to
600 °C), heating rate (e.g., 10 °C/min), and atmosphere (e.g., nitrogen flow).

¢ Run the analysis and record the TGA (mass change) and DSC (heat flow) data as a function
of temperature.

e Analyze the resulting curves to identify thermal events such as melting, dehydration, and
decomposition.

Conclusion

Bismuth nitrate pentahydrate is a compound with a rich and complex chemistry that underpins
its diverse applications. For researchers, scientists, and drug development professionals, a
detailed understanding of its properties, from its fundamental physical characteristics to its
intricate mechanisms of action in biological systems, is paramount. The data and protocols
presented in this guide offer a solid foundation for further research and development involving
this versatile bismuth salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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